Cas no 67237-71-2 ( )

• Product Name: &nbsp
• CAS No: 67237-71-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 965638
• PubChem ID: 334103
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC338459
• 67237-71-2
• 2-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile
• NSC-338459
• DTXSID20319005
•  

• Inchi： 1S/C16H13NO/c1-12-6-8-13(9-7-12)16(18)10-14-4-2-3-5-15(14)11-17/h2-9H,10H2,1H3
• InChI Key： QIVOSEOVDVCHKR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86